Non-emissive plastic colour filters for fluorescence detection

Lab on a Chip Pub Date: 2012-09-13 DOI: 10.1039/C2LC40718C

Abstract

We report the fabrication of non-emissive short- and long-pass filters on plastic for high sensitivity fluorescence detection. The filters were prepared by overnight immersion of titania-coated polyethylene terephthalate (PET) in an appropriate dye solution – xylene cyanol for short-pass filtering and fluorescein disodium salt for long-pass filtering – followed by repeated washing to remove excess dye. The interface between the titania and the dye molecule induces efficient quenching of photo-generated excitons in the dye molecule, reducing auto-fluorescence to negligible values and so overcoming the principal weakness of conventional colour filters. Using the filters in conjunction with a 505 nm cyan light-emitting diode and a Si photodiode, dose-response measurements were made for T8661 Transfluosphere beads in the concentration range 1 × 109 to 1 × 105 beads μL−1, yielding a limit of detection of 3 × 104 beads μL−1. The LED/short-pass filter/T8661/long-pass filter/Si-photodiode combination reported here offers an attractive solution for sensitive, low cost fluorescence detection that is readily applicable to a wide range of bead-based immunodiagnostic assays.

Graphical abstract: Non-emissive plastic colour filters for fluorescence detection
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